![molecular formula C11H18O5 B172801 Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate CAS No. 134970-49-3](/img/structure/B172801.png)
Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate
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Overview
Description
Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate is a chemical compound with the CAS Number: 134970-49-3 . It has a molecular weight of 230.26 . The compound is stored at room temperature and comes in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H18O5/c1-2-14-9(12)10(13)3-5-11(6-4-10)15-7-8-16-11/h13H,2-8H2,1H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a melting point of 64-65°C . The physical form of the compound is a powder . The compound has a density of 1.1±0.1 g/cm3, a boiling point of 293.0±40.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C .Scientific Research Applications
Preparation of Arylcyclohexanones Analgesics
This compound can be used in the synthesis of arylcyclohexanones, which are a class of compounds known for their analgesic (pain-relieving) properties .
Metalloproteinase Inhibitors
Metalloproteinases are enzymes that play a crucial role in cell behavior, including cell proliferation, migration, differentiation, angiogenesis, apoptosis, and host defense. This compound can be used to create inhibitors for these enzymes, potentially leading to new therapeutic strategies .
Benzimidazole Derivatives as Therapeutic TRPM8 Receptor Modulators
TRPM8 is a receptor involved in the sensation of cold temperatures and cooling agents. Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate can be used in the synthesis of benzimidazole derivatives, which can modulate this receptor and have potential therapeutic applications .
Apoptosis Inducing Agents
Apoptosis is a form of programmed cell death that plays a crucial role in maintaining health by eliminating old cells, unnecessary cells, and unhealthy cells. This compound can be used to create agents that induce apoptosis, which could be useful in treating diseases characterized by abnormal cell proliferation, such as cancer .
Antimicrobial Agents
Compounds containing the 8-hydroxyquinoline nucleus, similar to our compound of interest, exhibit a wide range of biological activities, including antimicrobial effects . Therefore, it’s plausible that Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate could also be used in the development of new antimicrobial agents.
Anticancer Agents
Similarly, 8-hydroxyquinoline derivatives have been found to have anticancer effects . This suggests that Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate could potentially be used in the synthesis of new anticancer drugs.
Safety and Hazards
properties
IUPAC Name |
ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O5/c1-2-14-9(12)10(13)3-5-11(6-4-10)15-7-8-16-11/h13H,2-8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPIGRKQDNYKUGH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCC2(CC1)OCCO2)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60565307 |
Source
|
Record name | Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60565307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate | |
CAS RN |
134970-49-3 |
Source
|
Record name | Ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60565307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 8-hydroxy-1,4-dioxaspiro[4.5]decane-8-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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